Cas no 501362-98-7 (Oxazole, 2-(2,4-dimethylphenyl)-4-(iodomethyl)-5-methyl-)

• Product Name: Oxazole, 2-(2,4-dimethylphenyl)-4-(iodomethyl)-5-methyl-
• CAS No: 501362-98-7
• MF: C₁₃H₁₄INO
• MW: 327.16083574295
• MDL: MFCD25372653
• CID: 1558283
• PubChem ID: 22493682
• Update Time: 2025-11-06

Oxazole, 2-(2,4-dimethylphenyl)-4-(iodomethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2-(2,4-dimethylphenyl)-4-(iodomethyl)-5-methyl-
• NTMNMWBNRDKKEE-UHFFFAOYSA-N
• 2-(2,4-Dimethylphenyl)-4-(iodomethyl)-5-methyloxazole
• 501362-98-7
• SCHEMBL1046411
• 2-(2,4-dimethylphenyl)-4-iodomethyl-5-methyloxazole

• MDL： MFCD25372653
• Inchi： 1S/C13H14INO/c1-8-4-5-11(9(2)6-8)13-15-12(7-14)10(3)16-13/h4-6H,7H2,1-3H3
• InChI Key： NTMNMWBNRDKKEE-UHFFFAOYSA-N
• SMILES： ICC1=C(C)OC(C2C=CC(C)=CC=2C)=N1

Computed Properties

• Exact Mass: 327.01162
• Monoisotopic Mass: 327.01201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Additional information on Oxazole, 2-(2,4-dimethylphenyl)-4-(iodomethyl)-5-methyl-

Introduction to Oxazole, 2-(2,4-dimethylphenyl)-4-(iodomethyl)-5-methyl- (CAS No. 501362-98-7)

Oxazole, 2-(2,4-dimethylphenyl)-4-(iodomethyl)-5-methyl- (CAS No. 501362-98-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are heterocyclic compounds characterized by a five-membered ring containing one oxygen and one nitrogen atom. The unique structural features of this compound, particularly the presence of a 2,4-dimethylphenyl group and an iodomethyl substituent, make it a valuable candidate for various applications in drug discovery and development.

The synthesis of Oxazole, 2-(2,4-dimethylphenyl)-4-(iodomethyl)-5-methyl- involves several well-established organic reactions. One common approach is the cyclization of an appropriate N-acylimine with an alkyl halide, followed by the introduction of the iodomethyl group through a substitution reaction. The detailed synthetic pathway has been extensively studied and optimized to ensure high yields and purity, making it feasible for large-scale production in industrial settings.

In recent years, there has been a growing interest in the biological activities of oxazoles, particularly their potential as therapeutic agents. Research has shown that Oxazole, 2-(2,4-dimethylphenyl)-4-(iodomethyl)-5-methyl- exhibits promising pharmacological properties. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. One notable application is its use as a selective inhibitor of kinases, which are key enzymes in signal transduction pathways and are often dysregulated in cancer and other diseases.

The iodomethyl substituent in Oxazole, 2-(2,4-dimethylphenyl)-4-(iodomethyl)-5-methyl- plays a crucial role in its biological activity. Iodine atoms are known for their ability to form strong interactions with biological targets, such as proteins and nucleic acids. This property enhances the binding affinity and selectivity of the compound, making it more effective as a therapeutic agent. Additionally, the presence of iodine can facilitate radiolabeling studies, which are essential for understanding the pharmacokinetics and biodistribution of the compound in vivo.

Preclinical studies have evaluated the safety and efficacy of Oxazole, 2-(2,4-dimethylphenyl)-4-(iodomethyl)-5-methyl- in various disease models. In vitro assays have shown that it effectively inhibits the growth of cancer cells by targeting specific signaling pathways. Furthermore, animal studies have demonstrated its potential to reduce tumor size and improve survival rates in xenograft models. These findings have paved the way for further clinical investigations to assess its therapeutic potential in human patients.

Beyond its applications in oncology, Oxazole, 2-(2,4-dimethylphenyl)-4-(iodomethyl)-5-methyl- has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties and its ability to modulate immune responses. These properties make it a potential candidate for treating autoimmune disorders and inflammatory diseases.

The structural versatility of oxazoles allows for further modifications to optimize their pharmacological properties. Researchers are actively exploring different substituents on the oxazole ring to enhance potency, selectivity, and bioavailability. Computational methods such as molecular docking and virtual screening are being employed to identify lead compounds with improved therapeutic profiles.

In conclusion, Oxazole, 2-(2,4-dimethylphenyl)-4-(iodomethyl)-5-methyl- (CAS No. 501362-98-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to fully characterize its properties and optimize its use in various medical applications.